Cas no 1890001-27-0 (tert-butyl N-5-(2-amino-2-methylpropyl)-2-bromophenylcarbamate)

• Product Name: tert-butyl N-5-(2-amino-2-methylpropyl)-2-bromophenylcarbamate
• CAS No: 1890001-27-0
• MF: C₁₅H₂₃BrN₂O₂
• MW: 343.259323358536
• CID: 6234432
• PubChem ID: 117112015
• Update Time: 2025-06-14

tert-butyl N-5-(2-amino-2-methylpropyl)-2-bromophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-amino-2-methylpropyl)-2-bromophenylcarbamate
• tert-butyl N-[5-(2-amino-2-methylpropyl)-2-bromophenyl]carbamate
• EN300-1890043
• 1890001-27-0

• Inchi： 1S/C15H23BrN2O2/c1-14(2,3)20-13(19)18-12-8-10(6-7-11(12)16)9-15(4,5)17/h6-8H,9,17H2,1-5H3,(H,18,19)
• InChI Key： SEGMPSKEBHKKIT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)CC(C)(C)N

Computed Properties

• Exact Mass: 342.09429g/mol
• Monoisotopic Mass: 342.09429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-5-(2-amino-2-methylpropyl)-2-bromophenylcarbamate

Research Brief on tert-butyl N-5-(2-amino-2-methylpropyl)-2-bromophenylcarbamate (CAS: 1890001-27-0)

In recent years, the compound tert-butyl N-5-(2-amino-2-methylpropyl)-2-bromophenylcarbamate (CAS: 1890001-27-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromophenyl and tert-butyl carbamate functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and targeted drug delivery systems. The following research brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its current applications and future prospects.

The primary focus of recent studies has been on the synthesis and optimization of tert-butyl N-5-(2-amino-2-methylpropyl)-2-bromophenylcarbamate. Researchers have employed advanced techniques such as multi-step organic synthesis and high-throughput screening to enhance the yield and purity of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the incorporation of a bromine atom at the ortho position of the phenyl ring significantly improves the compound's binding affinity to specific protein targets, making it a valuable scaffold for drug discovery.

Furthermore, the biological activity of tert-butyl N-5-(2-amino-2-methylpropyl)-2-bromophenylcarbamate has been explored in the context of cancer therapy. Preclinical studies have revealed its efficacy as a potent inhibitor of protein kinases involved in tumor proliferation and metastasis. For instance, a recent in vitro assay highlighted its ability to selectively target and inhibit the activity of CDK4/6, a key regulator of the cell cycle, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for the development of next-generation anticancer agents.

In addition to its therapeutic applications, the compound has also been investigated for its role in chemical biology. Its structural features, including the tert-butyl carbamate group, make it a versatile intermediate for the synthesis of more complex molecules. Recent work has utilized tert-butyl N-5-(2-amino-2-methylpropyl)-2-bromophenylcarbamate as a building block in the construction of peptide mimetics and PROTACs (Proteolysis Targeting Chimeras), which are emerging as powerful tools in targeted protein degradation.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetic properties, bioavailability, and potential off-target effects need to be addressed through further optimization and in vivo studies. Ongoing research is focused on modifying the chemical structure to improve its drug-like properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress in this area.

In conclusion, tert-butyl N-5-(2-amino-2-methylpropyl)-2-bromophenylcarbamate (CAS: 1890001-27-0) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities position it as a promising candidate for therapeutic development. Continued exploration of its mechanisms of action and optimization of its chemical properties will be critical in unlocking its full potential. This research brief underscores the importance of interdisciplinary collaboration and innovation in advancing the field of medicinal chemistry.